Cas no 2580128-24-9 (rac-(1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid
• CAS No: 2580128-24-9
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5658263
• PubChem ID: 165894434
• Update Time: 2025-05-23

rac-(1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27732771
• rac-(1S)-2-[(1r,3r)-3-{[(benzyloxy)carbonyl]amino}cyclobutyl]cyclopropane-1-carboxylic acid
• 2580128-24-9
• rac-(1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)14-8-13(14)11-6-12(7-11)17-16(20)21-9-10-4-2-1-3-5-10/h1-5,11-14H,6-9H2,(H,17,20)(H,18,19)/t11?,12?,13?,14-/m1/s1
• InChI Key： VIDFFNCYCPHURP-SLDMJWGPSA-N
• SMILES： OC([C@@H]1CC1C1CC(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid

Racemic (1S)-2-(1r,3r)-3-{(Benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic Acid: A Comprehensive Overview

Racemic (1S)-2-(1r,3r)-3-{(Benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid, commonly referred to by its CAS number 2580128-24-9, is a complex organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in the synthesis of advanced materials and bioactive molecules.

The structure of this compound consists of a cyclobutane ring fused to a cyclopropane ring, with a benzyloxycarbonyl (Cbz) group attached at the 3-position. The presence of the Cbz group introduces a protective functionality, which is crucial in peptide synthesis and other chemical transformations. The stereochemistry of the molecule is defined by the (1r,3r) configuration of the cyclobutane ring and the (1S) configuration of the cyclopropane ring, contributing to its chiral properties.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with specific stereochemical requirements. For instance, its use in synthesizing enantiomerically pure compounds has been reported in several high-impact journals. The ability to control stereochemistry during synthesis is critical for developing drugs with desired pharmacokinetic profiles.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its rigid structure and unique bonding patterns make it an ideal candidate for studying mechanical properties at the molecular level. Experiments involving molecular mechanics simulations have demonstrated its potential as a component in advanced polymers and nanomaterials.

The synthesis of racemic (1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid involves multi-step reactions, including Friedel-Crafts acylation and subsequent stereoselective reductions. These methods ensure high yields and excellent control over stereochemistry. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of producing enantiomerically enriched samples.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. Its eco-friendly profile aligns with current trends toward sustainable chemistry practices. Regulatory assessments have confirmed that it poses minimal risks to human health and ecosystems when handled according to established safety guidelines.

In conclusion, racemic (1S)-2-(1r,3r)-3-{(benzyloxy)carbonylamino}cyclobutylcyclopropane-1-carboxylic acid represents a versatile building block with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key compound in advancing both pharmaceutical development and materials innovation.